Cas no 2137553-77-4 (1-[(3,5-difluorophenyl)methyl]-1H-imidazol-4-amine)

• Product Name: 1-[(3,5-difluorophenyl)methyl]-1H-imidazol-4-amine
• CAS No: 2137553-77-4
• MF: C₁₀H₉F₂N₃
• MW: 209.195368528366
• CID: 6445172
• PubChem ID: 142384171
• Update Time: 2025-06-14

1-[(3,5-difluorophenyl)methyl]-1H-imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(3,5-difluorophenyl)methyl]-1H-imidazol-4-amine
• EN300-804562
• SCHEMBL21533330
• 2137553-77-4

• Inchi： 1S/C10H9F2N3/c11-8-1-7(2-9(12)3-8)4-15-5-10(13)14-6-15/h1-3,5-6H,4,13H2
• InChI Key： OLCURQYLCPRZRU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CN1C=NC(=C1)N)F

Computed Properties

• Exact Mass: 209.07645362g/mol
• Monoisotopic Mass: 209.07645362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-[(3,5-difluorophenyl)methyl]-1H-imidazol-4-amine

Comprehensive Overview of 1-[(3,5-difluorophenyl)methyl]-1H-imidazol-4-amine (CAS No. 2137553-77-4)

1-[(3,5-difluorophenyl)methyl]-1H-imidazol-4-amine, with the CAS number 2137553-77-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the imidazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the 3,5-difluorophenyl moiety enhances its potential for interactions with biological targets, making it a valuable candidate for drug discovery and development.

In recent years, the demand for imidazole derivatives has surged due to their applications in medicinal chemistry. Researchers are particularly interested in compounds like 1-[(3,5-difluorophenyl)methyl]-1H-imidazol-4-amine because of their potential to modulate enzyme activity and receptor binding. This compound's unique structure, featuring both fluorine substituents and an amine group, allows for precise tuning of its physicochemical properties, such as solubility and bioavailability.

The synthesis of CAS No. 2137553-77-4 involves multi-step organic reactions, often starting from commercially available imidazole precursors. Advanced techniques like nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to ensure purity and structural integrity. Given the growing interest in fluorinated compounds, this molecule is also studied for its potential in agrochemicals and materials science, where fluorine's electronegativity can impart unique properties.

One of the most searched questions related to this compound is: "What are the applications of 1-[(3,5-difluorophenyl)methyl]-1H-imidazol-4-amine in drug discovery?" Current research suggests its utility as a scaffold for kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. Additionally, its fluorine atoms may improve metabolic stability, a critical factor in designing long-acting therapeutics. This aligns with the broader trend of personalized medicine, where tailored molecular structures are essential for targeting specific pathways.

Another hot topic is the environmental impact of fluorinated compounds. While 1-[(3,5-difluorophenyl)methyl]-1H-imidazol-4-amine is not classified as hazardous, its degradation products are under scrutiny. Researchers are exploring green chemistry approaches to minimize waste during synthesis, addressing concerns about sustainable pharmaceutical production. This reflects the industry's shift toward eco-friendly methodologies, a priority for regulatory agencies and consumers alike.

From a commercial perspective, the global market for imidazole derivatives is expanding, driven by their versatility in biopharmaceuticals and advanced materials. Companies specializing in custom synthesis often list CAS 2137553-77-4 in their portfolios, catering to academic and industrial clients. The compound's patent landscape is also evolving, with filings highlighting its use in novel therapeutic agents, further boosting its relevance.

In summary, 1-[(3,5-difluorophenyl)methyl]-1H-imidazol-4-amine (CAS No. 2137553-77-4) represents a promising intersection of chemistry and biology. Its structural features and potential applications align with contemporary trends like targeted therapy and sustainability, making it a subject of ongoing innovation. As research progresses, this compound may unlock new opportunities in life sciences and beyond.